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Compound of Interest

Compound Name: Aminooxy-PEG4-alcohol

Cat. No.: B605440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Aminooxy-PEG4-alcohol is a heterobifunctional linker molecule widely utilized in

bioconjugation and drug delivery systems. Its structure is characterized by three key

components: a reactive aminooxy group, a hydrophilic tetraethylene glycol (PEG4) spacer, and

a terminal alcohol group. This unique combination of functional groups allows for the covalent

linkage of molecules to aldehydes or ketones while providing a flexible, water-soluble spacer

and a site for further chemical modification.

Core Chemical Structure
The fundamental structure of Aminooxy-PEG4-alcohol consists of an aminooxy moiety (H₂N-

O-) at one terminus, connected to a chain of four repeating ethylene glycol units. The other end

of this polyethylene glycol chain is terminated with a primary alcohol group (-OH). The

systematic IUPAC name for this compound is 1-(2-(2-(2-(2-

aminooxyethoxy)ethoxy)ethoxy)ethoxy)ethanol.

The presence of the PEG4 chain imparts hydrophilicity to the molecule, which can enhance the

solubility and reduce the immunogenicity of the conjugated biomolecules. The terminal

aminooxy group readily reacts with aldehydes and ketones to form a stable oxime linkage, a

common strategy in protein modification and cell labeling.[1][2][3] The hydroxyl group offers a

versatile handle for further derivatization or attachment to other molecules or surfaces.[2][4]
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Molecular Properties
A summary of the key quantitative data for Aminooxy-PEG4-alcohol is presented in the table

below for easy reference and comparison.

Property Value Reference

Molecular Formula C₈H₁₉NO₅ [2][3][5]

Molecular Weight 209.2 g/mol [1][3]

CAS Number 106492-60-8 [2][3]

Purity ≥98% [1][2][3]

Chemical Structure Diagram
The following diagram illustrates the chemical structure of Aminooxy-PEG4-alcohol, detailing

the connectivity of the aminooxy group, the PEG4 linker, and the terminal alcohol.
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Caption: 2D chemical structure of Aminooxy-PEG4-alcohol.
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Experimental Protocols
While specific experimental protocols are highly dependent on the application, a general

methodology for the conjugation of Aminooxy-PEG4-alcohol to an aldehyde-containing

molecule is provided below.

General Protocol for Oxime Ligation:

Preparation of Reactants:

Dissolve the aldehyde-containing molecule in a suitable buffer (e.g., PBS, pH 6.5-7.5).

Dissolve Aminooxy-PEG4-alcohol in the same buffer. A slight molar excess (1.5-5 fold) of

the aminooxy compound is typically used.

Conjugation Reaction:

Mix the two solutions.

The reaction can be carried out at room temperature for 2-16 hours. Reaction progress

can be monitored by analytical techniques such as HPLC or mass spectrometry.

For some applications, a catalyst such as aniline can be added to accelerate the reaction.

Purification:

The resulting conjugate can be purified from unreacted starting materials using standard

techniques such as size exclusion chromatography (SEC) or dialysis.

Characterization:

The final conjugate should be characterized by methods such as SDS-PAGE, mass

spectrometry, and UV-Vis spectroscopy to confirm successful conjugation and purity.

This in-depth guide provides a foundational understanding of the chemical structure and

properties of Aminooxy-PEG4-alcohol for its effective application in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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